Cas no 2034574-38-2 (methyl N-2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethylcarbamate)

• Product Name: methyl N-2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethylcarbamate
• CAS No: 2034574-38-2
• MF: C₁₂H₁₈N₂O₃S
• MW: 270.347921848297
• CID: 6073278
• PubChem ID: 92065242
• Update Time: 2025-10-12

methyl N-2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• methyl N-2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethylcarbamate
• Carbamic acid, N-[2-(2-furanyl)-2-(4-thiomorpholinyl)ethyl]-, methyl ester
• methyl N-[2-(furan-2-yl)-2-thiomorpholin-4-ylethyl]carbamate
• AKOS026700781
• 2034574-38-2
• F6353-6069
• methyl (2-(furan-2-yl)-2-thiomorpholinoethyl)carbamate
• methyl N-[2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethyl]carbamate

• Inchi： 1S/C12H18N2O3S/c1-16-12(15)13-9-10(11-3-2-6-17-11)14-4-7-18-8-5-14/h2-3,6,10H,4-5,7-9H2,1H3,(H,13,15)
• InChI Key： HGCPYRYZPXLYRA-UHFFFAOYSA-N
• SMILES： C(OC)(=O)NCC(C1=CC=CO1)N1CCSCC1

Computed Properties

• Exact Mass: 270.10381361g/mol
• Monoisotopic Mass: 270.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 80Ų

Experimental Properties

• Density: 1.225±0.06 g/cm3(Predicted)
• Boiling Point: 398.7±42.0 °C(Predicted)
• pka: 12.05±0.46(Predicted)

Additional information on methyl N-2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethylcarbamate

Introduction to Methyl N-2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethylcarbamate (CAS No. 2034574-38-2)

Methyl N-2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethylcarbamate, identified by its CAS number 2034574-38-2, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural features of this molecule, particularly the presence of both furan-2-yl and thiomorpholin-4-yl substituents, contribute to its unique chemical properties and potential therapeutic applications.

The furan-2-yl moiety is a five-membered heterocyclic aromatic ring containing an oxygen atom. This structural unit is known for its ability to interact with various biological targets, including enzymes and receptors, due to its electron-deficient nature. In contrast, the thiomorpholin-4-yl group introduces a sulfur atom into the molecule, which can enhance its solubility and bioavailability while also providing a site for further functionalization. The combination of these two moieties in Methyl N-2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethylcarbamate creates a scaffold that is both structurally diverse and biologically relevant.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. Methyl N-2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethylcarbamate has been studied for its potential role in inhibiting key enzymes involved in inflammation and pain signaling. Preliminary studies have shown that this compound can interact with cyclooxygenase (COX) enzymes, which are central to the production of prostaglandins—mediators of inflammation and pain. The ability to modulate COX activity makes this compound a promising candidate for the development of anti-inflammatory and analgesic therapies.

Beyond its anti-inflammatory potential, Methyl N-2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethylcarbamate has also been explored for its possible applications in neurodegenerative diseases. The structural motifs present in this compound can interact with neurotransmitter receptors, such as serotonin and dopamine receptors, which are implicated in conditions like Alzheimer's disease and Parkinson's disease. Research has indicated that compounds with similar structural features may help in mitigating neuroinflammation and protecting neuronal cells from oxidative stress. These findings highlight the compound's potential as a therapeutic agent in neuroprotective treatments.

The synthesis of Methyl N-2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethylcarbamate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the furan-2-yl group typically involves Friedel-Crafts acylation or alkylation reactions, while the incorporation of the thiomorpholin-4-y]l group often requires nucleophilic substitution or condensation reactions. The choice of reagents and catalysts is critical to achieving high yields and purity, which are essential for subsequent biological evaluation.

In terms of pharmacokinetic properties, Methyl N-2-(furan-